Cas no 100757-60-6 (Benzo[a]pyrene,1-(chloromethyl)- (9CI))

• Product Name: Benzo[a]pyrene,1-(chloromethyl)- (9CI)
• CAS No: 100757-60-6
• MF: C₂₁H₁₃Cl
• MW: 300.78092455864
• CID: 196425
• PubChem ID: 150550
• Update Time: 2025-04-19

Benzo[a]pyrene,1-(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,1-(chloromethyl)- (9CI)
• 1-(chloromethyl)benzo[a]pyrene
• 1-(Chloromethyl)benzo[pqr]tetraphene
• benzo[a]pyrene, 1-(chloromethyl)-
• chloromethyl-benzo(a)pyrene
• 1-Chloromethylbenzo(a)pyrene
• 1-CHLOROMETHYLBENZO[A]PYRENE
• 100757-60-6
• CCRIS 2520
• DTXSID80143500
• Benzo(a)pyrene, 1-(chloromethyl)-

• Inchi： 1S/C21H13Cl/c22-12-16-8-6-13-5-7-15-11-14-3-1-2-4-17(14)19-10-9-18(16)20(13)21(15)19/h1-11H,12H2
• InChI Key： WWTKOCFTVBUGIJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC3=CC4C=CC=CC=4C4=CC=C1C2=C43

Computed Properties

• Exact Mass: 300.07069
• Monoisotopic Mass: 300.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 521.9°Cat760mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.851
• PSA: 0
• LogP: 6.47600